N'-[4-(dimethylamino)benzylidene]-3-hydroxy-2-naphthohydrazide

• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C20H19N3O2/c1-23(2)17-9-7-14(8-10-17)13-21-22-20(25)18-11-15-5-3-4-6-16(15)12-19(18)24/h3-13,24H,1-2H3,(H,22,25)/b21-13+
• InChI Key: CWELFBBQAQXHSX-FYJGNVAPSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC3=CC=CC=C3C=C2O
• SMILES: CN(C)C1=CC=C(C=C1)C=NNC(=O)C2=CC3=CC=CC=C3C=C2O

Description

N-[4-(dimethylamino)benzylidene]-3-hydroxy-2-naphthohydrazide, commonly known as DMAN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMAN is a hydrazone derivative of 2-naphthol and has been used as a fluorescent probe for the detection of metal ions, as well as a chelating agent for the removal of heavy metals from wastewater. In

Mechanism of Action

The mechanism of action of DMAN as a fluorescent probe for metal ions is based on the chelation-enhanced fluorescence (CHEF) effect. The CHEF effect arises from the formation of a complex between DMAN and the metal ion, which results in a significant increase in fluorescence intensity. The mechanism of action of DMAN as a chelating agent for heavy metals is based on the formation of stable complexes between DMAN and the metal ions, which can be easily removed from the wastewater.
Biochemical and Physiological Effects:
DMAN has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit low toxicity towards human cells, making it a promising candidate for biomedical applications.

Advantages and Limitations for Lab Experiments

DMAN has several advantages for lab experiments, including its high sensitivity and selectivity towards metal ions, its easy synthesis, and its low toxicity. However, DMAN has some limitations, including its poor solubility in aqueous solutions and its susceptibility to photobleaching.

Future Directions

There are several future directions for the research on DMAN. One potential direction is the development of new fluorescent probes based on the structure of DMAN for the detection of other metal ions. Another direction is the modification of the DMAN structure to improve its solubility and stability in aqueous solutions. Additionally, the use of DMAN as a chelating agent for the removal of other heavy metals from wastewater could be explored. Finally, the potential biomedical applications of DMAN, such as its use as a diagnostic tool or a therapeutic agent, could be investigated.

Synthesis Methods

DMAN can be synthesized by the condensation of 4-dimethylaminobenzaldehyde with 3-hydroxy-2-naphthohydrazide in the presence of a suitable base. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the final product by sodium borohydride. The purity of the synthesized DMAN can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

DMAN has been widely used in scientific research as a fluorescent probe for the detection of metal ions, particularly copper(II) ions. DMAN forms a complex with copper(II) ions, resulting in a significant increase in fluorescence intensity. This property has been utilized in the development of sensitive and selective methods for the detection of copper(II) ions in biological and environmental samples. DMAN has also been used as a chelating agent for the removal of heavy metals from wastewater. The chelation of heavy metals by DMAN results in the formation of stable complexes that can be easily removed from the wastewater.